Cas no 1098383-82-4 (3-(4-Cyanophenyl)aminobenzoic Acid)

• Product Name: 3-(4-Cyanophenyl)aminobenzoic Acid
• CAS No: 1098383-82-4
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD11550349
• CID: 5055083
• PubChem ID: 43358929
• Update Time: 2025-11-05

3-(4-Cyanophenyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-cyanophenyl)amino]benzoic acid
• 3-(4-cyanoanilino)benzoic acid
• 3-(4-Cyano-phenylamino)-benzoic acid
• NE40954
• BB 0248045
• Z1250089969
• 3-(4-Cyanophenyl)aminobenzoic Acid

• MDL： MFCD11550349
• Inchi： 1S/C14H10N2O2/c15-9-10-4-6-12(7-5-10)16-13-3-1-2-11(8-13)14(17)18/h1-8,16H,(H,17,18)
• InChI Key： LLUKARNPQUWMMB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 238.074
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-(4-Cyanophenyl)aminobenzoic Acid

3-(4-Cyanophenyl)aminobenzoic Acid: A Comprehensive Overview

3-(4-Cyanophenyl)aminobenzoic Acid, identified by the CAS number 1098383-82-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as4-cyanophenylaminobenzoic acid, has garnered attention due to its unique structural properties and potential applications in drug design and material science.

The molecular structure of3-(4-Cyanophenyl)aminobenzoic Acid comprises a benzoic acid moiety with a substituted amino group attached to the benzene ring. The amino group is further connected to a cyanophenyl ring, creating a conjugated system that enhances its electronic properties. This conjugation plays a crucial role in determining the compound's reactivity and stability, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of3-(4-Cyanophenyl)aminobenzoic Acid in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The compound's ability to modulate cellular signaling pathways has been extensively investigated, with promising results in preclinical models.

In addition to its pharmacological applications, this compound has also found utility in material science. Its structural features make it an ideal candidate for the synthesis of advanced materials, such as organic semiconductors and functional polymers. The integration of4-cyanophenylaminobenzoic acid into polymer frameworks has been shown to enhance mechanical and electronic properties, opening avenues for its use in next-generation electronic devices.

The synthesis of3-(4-Cyanophenyl)aminobenzoic Acid involves a multi-step process that typically begins with the preparation of intermediates such as aniline derivatives and nitriles. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have significantly contributed to the compound's accessibility for both academic research and industrial applications.

The biological activity of3-(4-Cyanophenyl)aminobenzoic Acid has been extensively studied, with particular focus on its interaction with cellular receptors and enzymes. Experimental data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, ongoing research is exploring its role in modulating signaling pathways associated with cancer progression, offering new insights into its therapeutic potential.

In conclusion,3-(4-Cyanophenyl)aminobenzoic Acid, CAS No 1098383-82-4, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a promising candidate for future innovations in medicine and materials science.